N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-difluorobenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C20H20F2N2O4S/c1-4-9-24-16-11-14(6-8-17(16)28-12-20(2,3)19(24)25)23-29(26,27)18-10-13(21)5-7-15(18)22/h4-8,10-11,23H,1,9,12H2,2-3H3
• InChI Key: SRYYKOAXEFFKDC-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)F)F)N(C1=O)CC=C)C
• Molecular Formula: C20H20F2N2O4S
• Molecular Weight: 422.4 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C20H20F2N2O4S and its molecular weight is 422.45. The purity is usually 95%.
BenchChem offers high-quality N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-difluorobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-difluorobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on similar compounds, particularly those involving [1,4]oxazepine moieties and sulfonamide groups, has focused on their synthesis and characterization. For example, studies have demonstrated the synthesis of novel classes of [1,4]oxazepine-based primary sulfonamides exhibiting strong inhibition of therapeutically relevant human carbonic anhydrases. The primary sulfonamide functionality not only enables the [1,4]oxazepine ring construction but also acts as an enzyme prosthetic zinc-binding group, indicating its potential in medicinal chemistry applications (A. Sapegin et al., 2018).

Antimicrobial and Anticancer Activity

The antimicrobial and anticancer activities of sulfonamide derivatives, including those related to the compound of interest, have been a significant area of study. Research has shown that compounds with sulfonamide groups can exhibit moderate to excellent activity against various bacterial and fungal strains. For instance, certain quinazoline sulfonamide derivatives have demonstrated promising in vitro antimicrobial activity against strains like B. Subtilis and E. Coli, as well as significant anticancer activity against breast cancer cell lines (A. Kumar et al., 2018).

Enzyme Inhibition for Therapeutic Applications

The enzyme inhibitory properties of compounds featuring [1,4]oxazepine and sulfonamide groups have been explored for their therapeutic potential. For example, the inhibition of carbonic anhydrase II (CA II) and I (CA I) enzymes by sulfonamide derivatives has been studied, with some compounds showing high inhibition potencies, suggesting their potential in treating conditions associated with enzyme dysregulation (S. Alyar et al., 2018).